![molecular formula C17H13ClN2O2S B258875 5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide](/img/structure/B258875.png)
5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide, also known as CMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in the treatment of various diseases. CMTB is a thiazole derivative and is synthesized using a multi-step process.
Mechanism of Action
The mechanism of action of 5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antioxidant properties by scavenging free radicals.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase. This compound has also been shown to inhibit the production of nitric oxide and prostaglandin E2. Additionally, this compound has been shown to decrease the levels of reactive oxygen species and increase the levels of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide in lab experiments is its potential use in the treatment of various diseases. This compound has been extensively studied for its potential use in the treatment of cancer and neurodegenerative diseases. Another advantage of using this compound is its ability to inhibit the activity of various enzymes and reduce the production of pro-inflammatory cytokines.
One limitation of using this compound in lab experiments is its complex synthesis process. The synthesis of this compound requires expertise in organic chemistry and can be time-consuming. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide. One future direction is the development of more efficient synthesis methods for this compound. Another future direction is the study of the mechanism of action of this compound. Understanding the mechanism of action of this compound can help researchers develop more effective treatments for various diseases. Additionally, future studies can focus on the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Overall, this compound is a promising compound that has the potential to be used in the treatment of various diseases.
Synthesis Methods
The synthesis of 5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide involves a multi-step process that begins with the synthesis of 2-amino-5-chlorobenzamide. This intermediate is then reacted with 2-bromo-4-methoxybenzoic acid to form 2-methoxy-5-chloro-N-(4-methoxy-2-bromobenzoyl)benzamide. This intermediate is then reacted with thiosemicarbazide to form this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been studied for its potential use in the treatment of breast cancer, lung cancer, and colon cancer. It has also been shown to have potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C17H13ClN2O2S |
---|---|
Molecular Weight |
344.8 g/mol |
IUPAC Name |
5-chloro-2-methoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide |
InChI |
InChI=1S/C17H13ClN2O2S/c1-22-15-8-7-12(18)9-13(15)16(21)20-17-19-14(10-23-17)11-5-3-2-4-6-11/h2-10H,1H3,(H,19,20,21) |
InChI Key |
TTWAKPAXOMPBLZ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=NC(=CS2)C3=CC=CC=C3 |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=NC(=CS2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.